Cas no 856861-91-1 (3-(phenoxymethyl)-4H-1,2,4-triazole)

• Product Name: 3-(phenoxymethyl)-4H-1,2,4-triazole
• CAS No: 856861-91-1
• CID: 4660774
• PubChem ID: 20341431
• Update Time: 2025-05-22

3-(phenoxymethyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(phenoxymethyl)-4H-1,2,4-triazole

Additional information on 3-(phenoxymethyl)-4H-1,2,4-triazole

3-(Phenoxymethyl)-4H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-(phenoxymethyl)-4H-1,2,4-triazole, identified by the CAS number 856861-91-1, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and versatile functionalities. The structure of 3-(phenoxymethyl)-4H-1,2,4-triazole comprises a triazole ring substituted with a phenoxymethyl group, making it a valuable molecule in synthetic chemistry and drug design.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of 3-(phenoxymethyl)-4H-1,2,4-triazole. Researchers have explored various strategies, including the use of click chemistry and transition metal-catalyzed reactions, to efficiently construct this compound. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for high-quality applications in pharmaceuticals and agrochemicals.

The structural features of 3-(phenoxymethyl)-4H-1,2,4-triazole make it an attractive candidate for drug discovery. The triazole ring is known for its ability to form hydrogen bonds and exhibit strong binding affinities with biological targets. Additionally, the phenoxymethyl substituent introduces hydrophobicity and electronic diversity, further enhancing the molecule's potential as a bioactive agent. Recent studies have highlighted its role as a promising scaffold for developing inhibitors against various enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In terms of applications, 3-(phenoxymethyl)-4H-1,2,4-triazole has shown potential in agrochemicals as well. Its ability to interact with plant pathogens and modulate plant immune responses has made it a subject of interest in developing eco-friendly pesticides and fungicides. Furthermore, its stability under various environmental conditions makes it suitable for long-term agricultural use without significant degradation.

The pharmacokinetic properties of 3-(phenoxymethyl)-4H-1,2,4-triazole have also been extensively studied. Research indicates that this compound exhibits favorable absorption and distribution profiles in biological systems. Its metabolic stability and low toxicity suggest that it could be developed into a drug with minimal adverse effects on patients. However, further clinical studies are required to fully understand its safety profile and efficacy in humans.

In conclusion, 3-(phenoxymethyl)-4H-1,2,4-triazole, with its unique chemical structure and versatile properties, represents a promising molecule in both pharmaceutical and agricultural sectors. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing innovative solutions for global health and food security challenges.